5-(2-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H11NO2S2/c1-13-11(14)10(17-12(13)16)7-8-5-3-4-6-9(8)15-2/h3-7H,1-2H3/b10-7-
• InChI Key: KVRGMVGOHHPOCN-YFHOEESVSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=CC=C2OC)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CC=C2OC)/SC1=S
• Molecular Formula: C12H11NO2S2
• Molecular Weight: 265.4 g/mol

Description

5-(2-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, commonly known as MMB, is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential therapeutic properties. MMB has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-tuberculosis properties. In

Mechanism of Action

The exact mechanism of action of MMB is not fully understood. However, it has been proposed that MMB exerts its biological activities by modulating various cellular signaling pathways. For instance, MMB has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response. MMB has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
MMB has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that MMB inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6. MMB has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Furthermore, MMB has been found to inhibit the growth of Mycobacterium tuberculosis.

Advantages and Limitations for Lab Experiments

MMB has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Moreover, MMB has been found to exhibit a broad range of biological activities, which makes it a versatile compound for various scientific research applications. However, there are also some limitations associated with MMB. For instance, the exact mechanism of action of MMB is not fully understood, which makes it challenging to design experiments to investigate its biological activities. Moreover, MMB has poor solubility in water, which limits its use in some experiments.

Future Directions

There are several future directions for the scientific research on MMB. One potential direction is to investigate the potential of MMB as a therapeutic agent for various diseases, such as cancer and tuberculosis. Moreover, further studies are needed to understand the exact mechanism of action of MMB and to identify its molecular targets. Additionally, future studies could focus on improving the solubility of MMB, which would broaden its use in various lab experiments. Finally, the development of MMB derivatives with improved biological activities could be a promising direction for future research.
Conclusion
In conclusion, MMB is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential therapeutic properties. MMB has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-tuberculosis properties. The synthesis of MMB involves the reaction of 2-amino-3-methyl-1,3-thiazolidin-4-one with 2-methoxybenzaldehyde. The exact mechanism of action of MMB is not fully understood, but it is proposed to modulate various cellular signaling pathways. MMB has several advantages for lab experiments, but there are also some limitations associated with it. There are several future directions for the scientific research on MMB, including investigating its potential as a therapeutic agent, understanding its mechanism of action, improving its solubility, and developing MMB derivatives with improved biological activities.

Scientific Research Applications

MMB has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. MMB has also been found to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Moreover, MMB has shown promising anti-tuberculosis activity by inhibiting the growth of Mycobacterium tuberculosis.